1-(2-Methylphenyl)-3-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea

• IUPAC Name: 1-(2-methylphenyl)-3-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• InChI: InChI=1S/C22H24N4O2/c1-16-10-6-7-13-18(16)23-21(27)25-22(14-8-3-9-15-22)20-24-19(26-28-20)17-11-4-2-5-12-17/h2,4-7,10-13H,3,8-9,14-15H2,1H3,(H2,23,25,27)
• InChI Key: ZJHJOBHQHGJIAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)NC2(CCCCC2)C3=NC(=NO3)C4=CC=CC=C4
• Molecular Formula: C22H24N4O2
• Molecular Weight: 376.5 g/mol
• CAS No.: 1396794-97-0

Description

This compound belongs to the urea derivative class, featuring a 2-methylphenyl group attached to the urea nitrogen and a cyclohexyl moiety substituted with a 3-phenyl-1,2,4-oxadiazole ring. The 1,2,4-oxadiazole heterocycle is known for its metabolic stability and hydrogen-bonding capabilities, while the urea scaffold often confers kinase inhibitory or receptor-binding activity in medicinal chemistry contexts.

Biological Activity

The compound 1-(2-Methylphenyl)-3-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea is a synthetic organic molecule that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores its biological activity, focusing on its mechanisms of action, therapeutic potentials, and relevant case studies.

Chemical Identifiers

Property	Details
IUPAC Name	1-(2-Methylphenyl)-3-[1-(3-phenyl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
Molecular Formula	C22H24N4O2
Molecular Weight	364.45 g/mol
CAS Number	Not available

The compound contains a urea moiety linked to a cyclohexyl group and a phenyl-substituted oxadiazole, which may contribute to its biological activities.

• Urease Inhibition : The compound has been investigated for its urease inhibitory activity. Urease is an enzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide, which can lead to various pathological conditions if overactive. Compounds similar to urea derivatives have shown promise as urease inhibitors, potentially mitigating conditions such as peptic ulcers and kidney stones .
• Antioxidant Activity : The presence of phenolic structures in the compound suggests potential antioxidant properties. Antioxidants are critical in neutralizing free radicals, thereby reducing oxidative stress which is implicated in various diseases including cancer and neurodegenerative disorders .

In Vitro Studies

Recent studies have evaluated the biological activity of related compounds with similar structures:

• Urease Inhibitory Activity : A study reported that certain thiourea derivatives exhibited IC50 values ranging from $0.0019\,\mu M$ to $0.0532\,\mu M$, indicating potent urease inhibition compared to standard thiourea (IC50 = $4.7455\,\mu M$) . This suggests that the urea moiety in our compound may exhibit comparable activity.
• Antioxidant Potential : Compounds synthesized from similar frameworks have demonstrated significant DPPH radical scavenging activities, with some showing efficacy comparable to standard antioxidants like Vitamin C . This supports the hypothesis that our compound may also possess notable antioxidant properties.

Case Studies

• Case Study on Urease Inhibitors : A series of 1-aroyl-3-[3-chloro-2-methylphenyl] thiourea hybrids were synthesized and evaluated for their anti-urease activity. The study highlighted the importance of substituent effects on enzyme inhibition, demonstrating that specific functional groups significantly enhance biological activity .
• Antioxidant Activity Assessment : In a comparative study involving various phenolic compounds, several derivatives showed promising antioxidant activities through DPPH assays. This underscores the potential for our compound to contribute to antioxidant therapies .

Comparison with Similar Compounds

Structural and Electronic Differences

• Substituent Effects: The 2-methylphenyl group in the target compound increases lipophilicity compared to the 2-fluorophenyl analog (logP ~2.5 vs. ~2.2 estimated). Fluorine’s electronegativity may enhance metabolic stability but reduce membrane permeability .

• Conformational Flexibility :

  • The cyclohexyl spacer in all analogs provides rigidity, but substitution patterns (e.g., pyridinyl vs. phenyl in oxadiazole) influence torsional angles and steric bulk.

Physicochemical Properties

• Molecular Weight : The target compound (MW 375.45) falls within the "drug-like" range (≤500 Da), whereas the halogenated analog in (MW 762.2) exceeds this, likely limiting bioavailability .
• Polar Surface Area (PSA): The urea and oxadiazole moieties contribute to high PSA (~90 Ų for the target), suggesting moderate permeability.

Research Implications

• Structure-Activity Relationships (SAR) :

  • The 2-methylphenyl group may optimize lipophilicity for CNS penetration, whereas 2-fluorophenyl could favor peripheral targets due to increased polarity.
  • The 3-phenyl-oxadiazole in the target compound likely engages in aromatic stacking with hydrophobic enzyme pockets, a feature absent in methyl- or pyridinyl-substituted analogs.
• Limitations in Available Data: No direct bioactivity data (e.g., IC50 values) are provided in the evidence for the target compound. Comparisons rely on structural extrapolation and known pharmacophore trends.